![molecular formula C14H11NO2S3 B10924095 Methyl 5-[(1,3-benzothiazol-2-ylsulfanyl)methyl]thiophene-2-carboxylate](/img/structure/B10924095.png)
Methyl 5-[(1,3-benzothiazol-2-ylsulfanyl)methyl]thiophene-2-carboxylate
Overview
Description
METHYL 5-[(1,3-BENZOTHIAZOL-2-YLSULFANYL)METHYL]-2-THIOPHENECARBOXYLATE is a complex organic compound that features a benzothiazole moiety linked to a thiophene ring via a sulfanyl bridge
Preparation Methods
The synthesis of METHYL 5-[(1,3-BENZOTHIAZOL-2-YLSULFANYL)METHYL]-2-THIOPHENECARBOXYLATE typically involves multi-step organic reactions. One common method includes the Knoevenagel condensation reaction, where 2-mercapto benzothiazole reacts with substituted aldehydes in the presence of a catalyst like L-proline . Another approach involves cyclization reactions of 2-aminothiophenols with carbon dioxide in the presence of diethylsilane and a catalyst such as 1,5-diazabicyclo[4.3.0]non-5-ene .
Chemical Reactions Analysis
METHYL 5-[(1,3-BENZOTHIAZOL-2-YLSULFANYL)
Properties
Molecular Formula |
C14H11NO2S3 |
|---|---|
Molecular Weight |
321.4 g/mol |
IUPAC Name |
methyl 5-(1,3-benzothiazol-2-ylsulfanylmethyl)thiophene-2-carboxylate |
InChI |
InChI=1S/C14H11NO2S3/c1-17-13(16)12-7-6-9(19-12)8-18-14-15-10-4-2-3-5-11(10)20-14/h2-7H,8H2,1H3 |
InChI Key |
BJMSGOXJVZPKOE-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=CC=C(S1)CSC2=NC3=CC=CC=C3S2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-methyl-N-[1-(4-methylphenyl)propyl]-6-(1-methyl-1H-pyrazol-4-yl)[1,2]oxazolo[5,4-b]pyridine-4-carboxamide](/img/structure/B10924017.png)
![3-(4-Methylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole](/img/structure/B10924030.png)
![methyl 4-{[4-bromo-3,5-bis(4-methylphenyl)-1H-pyrazol-1-yl]methyl}benzoate](/img/structure/B10924051.png)
![N,6-dicyclopropyl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide](/img/structure/B10924060.png)
![N-[(E)-{5-[(2,3-dihydro-1H-inden-5-yloxy)methyl]furan-2-yl}methylidene]-3-(furan-2-yl)-5-(methylsulfanyl)-4H-1,2,4-triazol-4-amine](/img/structure/B10924061.png)
![(2E)-3-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]-4-methoxyphenyl}-1-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one](/img/structure/B10924065.png)
![N-(1,3-benzodioxol-5-yl)-2-[(5-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide](/img/structure/B10924077.png)
![2-methoxy-6-[(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate](/img/structure/B10924084.png)
